![molecular formula C3H4FN3O2S B2970408 4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride CAS No. 1909316-19-3](/img/structure/B2970408.png)
4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
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Overview
Description
1,2,4-Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring. They are known for their diverse biological activities and are used in medicinal chemistry as building blocks for various drugs .
Synthesis Analysis
The synthesis of 1,2,4-triazoles typically involves the reaction of thiosemicarbazides with α-haloketones . The yield and properties of the final product can be influenced by various factors such as the choice of solvent, temperature, and the nature of the substituents .Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles can be analyzed using various spectroscopic techniques such as UV, IR, and NMR spectroscopy . For example, the IR spectrum can provide information about the functional groups present in the molecule, while the NMR spectrum can provide information about the hydrogen and carbon atoms in the molecule .Chemical Reactions Analysis
1,2,4-Triazoles can undergo various chemical reactions due to the presence of multiple reactive sites in the molecule. For example, they can react with electrophiles at the nitrogen atoms, or undergo nucleophilic substitution reactions at the carbon atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazoles can be influenced by the nature of the substituents. For example, the melting point, solubility, and UV absorption can vary depending on the substituents .Scientific Research Applications
Regioselective Synthesis and Functionalization
The regioselective synthesis of fluorosulfonyl 1,2,3-triazoles, including derivatives of 4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride, from bromovinylsulfonyl fluoride demonstrates a metal-free, general approach for accessing various sulfonates, sulfonamides, and sulfonic acid derivatives. This method offers a straightforward route to complex structures that are otherwise challenging to synthesize using existing techniques (Thomas & Fokin, 2018).
Metal-Free Click Chemistry
Innovations in click chemistry have enabled the metal-free synthesis of functional 1-substituted-1,2,3-triazoles from ethenesulfonyl fluoride and organic azides. This protocol leverages the stability of acetylene-surrogate, ethenesulfonyl fluoride (ESF), to facilitate smooth reactions under metal-free conditions, yielding products in excellent yield. This development is crucial for synthesizing 1-substituted-1,2,3-triazoles, which are significant in modern chemistry due to their wide range of applications (Giel et al., 2019).
Transition Metal-Free Synthesis of Triazolyl Aliphatic Sulfonyl Fluorides
A metal-free method has been developed for the regioselective construction of aliphatic sulfonyl fluoride at the C4 position of 1,2,3-triazole rings, showcasing the potential of this compound in creating triazolyl aliphatic sulfonyl fluorides. This process highlights the efficiency of but-3-ene-1, 3-disulfonyl difluoride (BDF) in achieving high yields, underscoring the method's value in synthesizing aliphatic sulfonyl fluoride derivatives (Lucas, Qin, & Tang, 2021).
Functionalization of Proteins Using Sulfur-Triazole Exchange Chemistry
Sulfur-triazole exchange (SuTEx) chemistry has been utilized for liganding functional tyrosine sites on proteins, demonstrating the versatility of triazole derivatives in modifying protein function. This approach enables fine-tuning of reactivity through modifications of the adduct group and leaving group, facilitating the discovery of ligands for a broad range of tyrosine sites on proteins. This innovative use of triazole chemistry in protein modification opens new avenues for chemical proteomics and protein ligand discovery (Brulet et al., 2020).
Mechanism of Action
Target of Action
Triazole compounds are known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
Triazole compounds are known to interact with their targets through hydrogen-bonding and dipole interactions .
Biochemical Pathways
Triazole compounds are known to influence a variety of biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
The pharmacokinetic properties of a compound greatly influence its bioavailability and therapeutic efficacy .
Result of Action
Triazole compounds are known to exhibit a range of biological activities, including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-methyl-1,2,4-triazole-3-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4FN3O2S/c1-7-2-5-6-3(7)10(4,8)9/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQGYNQOPHBKPQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1909316-19-3 |
Source
|
Record name | 4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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